Cas no 1332921-18-2 (3-(3-Fluorophenyl)oxetan-3-amine hydrochloride)
3-(3-Fluorophenyl)oxetan-3-amine hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 3-(3-Fluorophenyl)oxetan-3-amine hydrochloride
- 3-Oxetanamine, 3-(3-fluorophenyl)-, hydrochloride (1:1)
- 3-(3-Fluorophenyl)oxetan-3-aminehydrochloride
- CS-0051761
- AKOS025289873
- 3-(3-fluorophenyl)oxetan-3-amine;hydrochloride
- EN300-7409687
- 1332839-77-6
- 1332921-18-2
- AS-34832
- MFCD19381727
- 3-(3-Fluorophenyl)oxetan-3-amine HCl
- 3-Amino-3-(3-fluorophenyl)oxetane hydrochloride
- 870-109-3
-
- MDL: MFCD22546734
- Inchi: 1S/C9H10FNO.ClH/c10-8-3-1-2-7(4-8)9(11)5-12-6-9;/h1-4H,5-6,11H2;1H
- InChI Key: WODQIDHAUGQGDP-UHFFFAOYSA-N
- SMILES: Cl.FC1=CC=CC(=C1)C1(COC1)N
Computed Properties
- Exact Mass: 203.0513198g/mol
- Monoisotopic Mass: 203.0513198g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 170
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 35.2Ų
3-(3-Fluorophenyl)oxetan-3-amine hydrochloride Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
3-(3-Fluorophenyl)oxetan-3-amine hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM106503-250mg |
3-(3-fluorophenyl)oxetan-3-amine hydrochloride |
1332921-18-2 | 95+% | 250mg |
$240 | 2021-08-06 | |
| Chemenu | CM106503-1g |
3-(3-fluorophenyl)oxetan-3-amine hydrochloride |
1332921-18-2 | 95+% | 1g |
$660 | 2021-08-06 | |
| TRC | F589035-10mg |
3-(3-fluorophenyl)oxetan-3-amine hydrochloride |
1332921-18-2 | 10mg |
$ 50.00 | 2022-06-05 | ||
| TRC | F589035-50mg |
3-(3-fluorophenyl)oxetan-3-amine hydrochloride |
1332921-18-2 | 50mg |
$ 185.00 | 2022-06-05 | ||
| TRC | F589035-100mg |
3-(3-fluorophenyl)oxetan-3-amine hydrochloride |
1332921-18-2 | 100mg |
$ 295.00 | 2022-06-05 | ||
| Chemenu | CM106503-250mg |
3-(3-fluorophenyl)oxetan-3-amine hydrochloride |
1332921-18-2 | 95%+ | 250mg |
$240 | 2024-08-02 | |
| Chemenu | CM106503-1g |
3-(3-fluorophenyl)oxetan-3-amine hydrochloride |
1332921-18-2 | 95%+ | 1g |
$660 | 2024-08-02 | |
| Fluorochem | 069613-250mg |
3-(3-Fluorophenyl)oxetan-3-amine hydrochloride |
1332921-18-2 | 95% | 250mg |
£226.00 | 2022-03-01 | |
| Fluorochem | 069613-1g |
3-(3-Fluorophenyl)oxetan-3-amine hydrochloride |
1332921-18-2 | 95% | 1g |
£422.00 | 2022-03-01 | |
| Fluorochem | 069613-5g |
3-(3-Fluorophenyl)oxetan-3-amine hydrochloride |
1332921-18-2 | 95% | 5g |
£2026.00 | 2022-03-01 |
3-(3-Fluorophenyl)oxetan-3-amine hydrochloride Related Literature
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
-
Veluru Jagadeesh babu,Sesha Vempati RSC Adv., 2015,5, 66367-66375
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
-
Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
Additional information on 3-(3-Fluorophenyl)oxetan-3-amine hydrochloride
Comprehensive Overview of 3-(3-Fluorophenyl)oxetan-3-amine hydrochloride (CAS No. 1332921-18-2)
The compound 3-(3-Fluorophenyl)oxetan-3-amine hydrochloride (CAS No. 1332921-18-2) is a fluorinated derivative of oxetan-3-amine, a scaffold of significant interest in medicinal chemistry and drug discovery. This molecule features a unique combination of an oxetane ring and a fluorophenyl group, which enhances its potential as a building block for pharmaceuticals. The presence of the fluorine atom improves metabolic stability and bioavailability, making it a valuable candidate for researchers exploring novel therapeutic agents.
In recent years, the demand for fluorinated compounds has surged due to their applications in central nervous system (CNS) drug development and cancer therapeutics. The 3-(3-Fluorophenyl)oxetan-3-amine hydrochloride structure aligns with this trend, as its oxetane moiety is known to improve solubility and reduce lipophilicity, addressing common challenges in drug design. Researchers frequently search for "oxetane derivatives in drug discovery" or "fluorophenylamine applications," reflecting the growing interest in this chemical space.
The synthesis of 3-(3-Fluorophenyl)oxetan-3-amine hydrochloride involves multi-step organic reactions, including the formation of the oxetane ring and subsequent introduction of the 3-fluorophenyl group. Its hydrochloride salt form ensures better stability and handling, which is critical for laboratory and industrial applications. This compound is often discussed in the context of "small molecule modulators" and "GPCR-targeted drugs," as its structural features are compatible with these research areas.
From a commercial perspective, 1332921-18-2 is supplied by specialized chemical vendors catering to pharmaceutical and biotech industries. Its pricing and availability are influenced by factors such as "custom synthesis services" and "high-purity intermediates," which are frequently searched terms among procurement professionals. The compound’s potential as a precursor for kinase inhibitors or neuroprotective agents further drives its relevance in the market.
In summary, 3-(3-Fluorophenyl)oxetan-3-amine hydrochloride represents a versatile and pharmacologically promising compound. Its combination of fluorine substitution and oxetane chemistry positions it at the forefront of modern drug discovery efforts, particularly in areas like "fragment-based drug design" and "bioisostere development." As research continues to uncover its full potential, this molecule is poised to remain a key player in the development of next-generation therapeutics.
1332921-18-2 (3-(3-Fluorophenyl)oxetan-3-amine hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)